Cas no 1261787-76-1 (3-Amino-6-(4-(trifluoromethyl)phenyl)pyridine-2-methanol)

• Product Name: 3-Amino-6-(4-(trifluoromethyl)phenyl)pyridine-2-methanol
• CAS No: 1261787-76-1
• MF: C₁₃H₁₁F₃N₂O
• MW: 268.234453439713
• CID: 4791695
• Update Time: 2025-05-20

3-Amino-6-(4-(trifluoromethyl)phenyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-6-(4-(trifluoromethyl)phenyl)pyridine-2-methanol

• Inchi： 1S/C13H11F3N2O/c14-13(15,16)9-3-1-8(2-4-9)11-6-5-10(17)12(7-19)18-11/h1-6,19H,7,17H2
• InChI Key： XMPUNIDDMYTURL-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)C1C=CC(=C(CO)N=1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 290
• XLogP3: 2.4
• Topological Polar Surface Area: 59.1

Additional information on 3-Amino-6-(4-(trifluoromethyl)phenyl)pyridine-2-methanol

3-Amino-6-(4-(trifluoromethyl)phenyl)pyridine-2-methanol: A Comprehensive Overview

The compound 3-Amino-6-(4-(trifluoromethyl)phenyl)pyridine-2-methanol, identified by the CAS number 1261787-76-1, is a structurally complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique chemical properties and its role in cutting-edge research, particularly in drug discovery and materials science.

The molecular structure of 3-Amino-6-(4-(trifluoromethyl)phenyl)pyridine-2-methanol consists of a pyridine ring substituted with an amino group at position 3, a trifluoromethylphenyl group at position 6, and a hydroxymethyl group at position 2. This arrangement imparts the molecule with a combination of electron-donating and electron-withdrawing groups, which significantly influences its reactivity and biological activity.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. Researchers have explored its ability to act as a scaffold for designing bioactive molecules, particularly in the context of enzyme inhibition and receptor targeting. The presence of the trifluoromethyl group enhances the molecule's lipophilicity, which is a desirable property for improving drug bioavailability.

In addition to its pharmacological applications, 3-Amino-6-(4-(trifluoromethyl)phenyl)pyridine-2-methanol has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and semiconductors. The compound's ability to form stable complexes with metal ions further expands its potential in catalysis and sensing technologies.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and subsequent functionalization steps. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields.

From an environmental standpoint, the compound's stability and biodegradability are critical factors under current regulatory scrutiny. Preliminary studies suggest that it exhibits moderate biodegradation rates under aerobic conditions, though further research is required to fully assess its environmental impact.

In conclusion, 3-Amino-6-(4-(trifluoromethyl)phenyl)pyridine-2-methanol represents a versatile molecule with diverse applications across multiple disciplines. Its continued exploration in both academic and industrial settings underscores its significance as a valuable chemical entity in modern research.